![molecular formula C18H13Cl2NO4 B2781866 (Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate CAS No. 847183-78-2](/img/structure/B2781866.png)
(Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
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Description
(Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a useful research compound. Its molecular formula is C18H13Cl2NO4 and its molecular weight is 378.21. The purity is usually 95%.
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Scientific Research Applications
Synthesis of 2,3-Dihydrobenzo[1,4]dioxine Derivatives
2-[(Dialkylcarbamoyl)methylene]-2,3-dihydrobenzo[1,4]dioxine derivatives were synthesized from 2-prop-2-ynyloxyphenols through tandem oxidative aminocarbonylation of the triple bond-intramolecular conjugate addition. This reaction showed significant stereoselectivity, with Z isomers being formed preferentially or exclusively (Gabriele et al., 2006).
Synthesis of Benzyl Tetrahydrofuran-3-ylcarbamates
Benzyl (3S,4E)-4-[(dimethylamino)methylidene]-5-oxotetrahydrofuran-3-ylcarbamate was prepared from L-aspartic acid. This synthesis involved acid-catalyzed treatment with amines, yielding a range of arylamino methylidene tetrahydrofuran-3-ylcarbamates (Pirc et al., 2003).
Metal and Halogen Dependence in Hydroamination/Cyclization
A study on hydroamination/cyclization of unactivated aminoalkenes with Zr and Hf complexes demonstrated that the reaction rates depended on the metal and halogen in the complex. This provided insights into the synthesis of pyrrolidines or piperidines (Clark et al., 2014).
Environmental and Agricultural Applications
Polymeric and Solid Lipid Nanoparticles for Sustained Release in Agriculture
Carbendazim and tebuconazole, both related to carbamate compounds, were encapsulated in solid lipid nanoparticles and polymeric nanocapsules. These carriers offered benefits like altered release profiles, reduced environmental toxicity, and efficient transfer to the site of action in agricultural applications (Campos et al., 2015).
Photocatalytic Degradation of Carbofuran
The study on photocatalytic degradation of carbofuran, a methylcarbamate pesticide, used semiconductor oxides like TiO2 and ZnO. This process involved monitoring the degradation and identifying intermediates, contributing to environmental remediation efforts (Mahalakshmi et al., 2007).
Properties
IUPAC Name |
[(2Z)-2-[(2,6-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate |
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InChI |
InChI=1S/C18H13Cl2NO4/c1-21(2)18(23)24-10-6-7-11-15(8-10)25-16(17(11)22)9-12-13(19)4-3-5-14(12)20/h3-9H,1-2H3/b16-9- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
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InChI Key |
SWNHCTMKIKJXHP-SXGWCWSVSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=CC=C3Cl)Cl)O2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=CC=C3Cl)Cl)/O2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl2NO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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